Cas no 478047-05-1 ((E)-1,1,1-Trifluoro-4-{4-(E)-2-phenyldiazenylanilino}-3-buten-2-one)

• Product name: (E)-1,1,1-Trifluoro-4-{4-(E)-2-phenyldiazenylanilino}-3-buten-2-one
• CAS No: 478047-05-1
• CID: 4653328

(E)-1,1,1-Trifluoro-4-{4-(E)-2-phenyldiazenylanilino}-3-buten-2-one Chemical and Physical Properties

Names and Identifiers

• (E)-1,1,1-Trifluoro-4-{4-(E)-2-phenyldiazenylanilino}-3-buten-2-one

Additional information on (E)-1,1,1-Trifluoro-4-{4-(E)-2-phenyldiazenylanilino}-3-buten-2-one

Comprehensive Overview of (E)-1,1,1-Trifluoro-4-{4-(E)-2-phenyldiazenylanilino}-3-buten-2-one (CAS No. 478047-05-1)

The compound (E)-1,1,1-Trifluoro-4-{4-(E)-2-phenyldiazenylanilino}-3-buten-2-one (CAS No. 478047-05-1) is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis, material science, and pharmaceutical research. Its unique structure, featuring a trifluoromethyl group and a diazenylphenyl moiety, makes it a valuable intermediate for the development of advanced materials and bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in fluorescence probes, molecular switches, and drug discovery.

One of the most intriguing aspects of (E)-1,1,1-Trifluoro-4-{4-(E)-2-phenyldiazenylanilino}-3-buten-2-one is its role in photochromic materials. Photochromism, the ability of a molecule to reversibly change color upon exposure to light, is a hot topic in modern chemistry. This compound's diazenyl group is particularly responsive to UV light, making it a candidate for use in smart coatings, optical sensors, and even wearable technology. As sustainability becomes a global priority, the demand for energy-efficient materials like photochromic compounds is expected to rise, positioning this molecule as a key player in future innovations.

In the realm of pharmaceutical research, (E)-1,1,1-Trifluoro-4-{4-(E)-2-phenyldiazenylanilino}-3-buten-2-one has shown promise as a building block for targeted drug delivery systems. Its trifluoromethyl group enhances the metabolic stability of potential drug candidates, a feature highly sought after in the development of new therapeutics. Recent studies have explored its incorporation into kinase inhibitors and anti-inflammatory agents, aligning with the growing interest in personalized medicine and precision healthcare. This compound's versatility underscores its potential to address some of the most pressing challenges in modern medicine.

Another area where (E)-1,1,1-Trifluoro-4-{4-(E)-2-phenyldiazenylanilino}-3-buten-2-one excels is in advanced material synthesis. The compound's ability to form stable π-conjugated systems makes it an attractive candidate for organic electronics, such as OLEDs (organic light-emitting diodes) and solar cells. With the global push toward renewable energy and eco-friendly technologies, researchers are actively investigating how this molecule can contribute to more efficient and sustainable energy solutions. Its electron-withdrawing properties and thermal stability further enhance its suitability for high-performance applications.

From a synthetic chemistry perspective, the preparation of (E)-1,1,1-Trifluoro-4-{4-(E)-2-phenyldiazenylanilino}-3-buten-2-one involves sophisticated techniques such as Pd-catalyzed cross-coupling and azo coupling reactions. These methods are widely discussed in academic circles and industrial labs, as they offer high yields and selectivity. The compound's synthesis is a testament to the advancements in green chemistry, with many researchers focusing on minimizing waste and reducing the use of hazardous reagents. This aligns with the broader trend of sustainable chemical production, a topic of great interest to both scientists and policymakers.

In conclusion, (E)-1,1,1-Trifluoro-4-{4-(E)-2-phenyldiazenylanilino}-3-buten-2-one (CAS No. 478047-05-1) is a multifaceted compound with significant potential across multiple disciplines. Its applications in photochromic materials, pharmaceuticals, and organic electronics highlight its versatility and relevance to contemporary scientific challenges. As research continues to uncover new uses for this molecule, it is poised to play a pivotal role in shaping the future of technology and medicine. For researchers and industry professionals alike, understanding the properties and applications of this compound is essential for staying at the forefront of innovation.